Cas no 943904-02-7 (3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 943904-02-7
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 5822618
• PubChem ID: 62962968
• Update Time: 2025-11-02

3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-ethyl-α-(trifluoromethyl)-
• 3-(4-Ethylphenyl)-1,1,1-trifluoropropan-2-ol
• AKOS012261092
• 943904-02-7
• EN300-1932033
• CS-0352684
• 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C11H13F3O/c1-2-8-3-5-9(6-4-8)7-10(15)11(12,13)14/h3-6,10,15H,2,7H2,1H3
• InChI Key： LWDOULVGJZUVSL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC)=CC=1)C(O)C(F)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 268.8±40.0 °C(Predicted)
• pka: 12.21±0.20(Predicted)

Additional information on 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol

Comprehensive Overview of 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 943904-02-7)

3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 943904-02-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a trifluoromethyl group and an ethylphenyl moiety, which contribute to its distinct reactivity and stability. Researchers and industry professionals are increasingly exploring its use as a building block in the synthesis of more complex molecules, particularly in the development of bioactive compounds and advanced materials.

One of the key reasons for the growing interest in 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol is its role in fluorine chemistry. Fluorinated compounds are known for their ability to enhance the metabolic stability, bioavailability, and lipophilicity of molecules, making them highly valuable in drug discovery. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorination is often employed to optimize drug candidates. This has led to a surge in searches for terms like "fluorinated intermediates" and "trifluoromethyl applications", reflecting the compound's relevance in cutting-edge research.

In addition to its pharmaceutical potential, 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol is also being investigated for its utility in agrochemical formulations. The compound's structural features may contribute to the development of novel pesticides or herbicides with improved efficacy and environmental profiles. This aligns with the increasing demand for sustainable agrochemicals, a topic frequently searched by professionals in the field. The compound's versatility makes it a promising candidate for addressing challenges in crop protection and yield optimization.

From a synthetic chemistry perspective, 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol offers several advantages. Its well-defined structure and reactivity facilitate its use in multi-step synthesis, enabling the creation of diverse molecular architectures. Researchers often search for "fluorinated synthons" or "trifluoromethyl building blocks" to identify compounds like this one, which can streamline the synthesis of target molecules. The compound's compatibility with various reaction conditions further enhances its appeal in laboratory settings.

The compound's physical and chemical properties, such as its boiling point, solubility, and stability, are also critical factors driving its adoption. These characteristics are frequently queried in academic and industrial databases, underscoring the need for detailed technical data. For instance, the trifluoromethyl group imparts unique electronic effects that can influence the compound's behavior in different environments, making it a subject of ongoing study in physical organic chemistry.

As the scientific community continues to explore the potential of 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol, its applications are likely to expand into emerging fields such as material science and catalysis. The compound's ability to act as a precursor for advanced materials, including fluorinated polymers or liquid crystals, is an area of active investigation. This aligns with broader trends in nanotechnology and functional materials, where fluorinated compounds play a pivotal role.

In summary, 3-(4-ethylphenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 943904-02-7) represents a versatile and valuable compound with wide-ranging applications. Its relevance to pharmaceutical research, agrochemical development, and material innovation ensures its continued prominence in scientific literature and industrial practice. As interest in fluorinated compounds grows, this compound is poised to remain a key player in the advancement of modern chemistry.